Cas no 1807225-51-9 (Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate)

Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate is a versatile benzoate derivative featuring both amino and cyano functional groups, making it a valuable intermediate in organic synthesis. The presence of the aminomethyl group enhances reactivity for further derivatization, while the cyano group offers potential for nucleophilic addition or reduction. The ethyl substituent provides steric and electronic modulation, influencing selectivity in subsequent reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs can be leveraged to develop bioactive molecules. Its ester functionality also allows for straightforward hydrolysis or transesterification, broadening its utility in synthetic pathways. High purity and stability under standard conditions further ensure reliable performance in laboratory applications.

Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate structure

1807225-51-9 structure

Product Name:Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate

CAS No:1807225-51-9

MF:C₁₂H₁₄N₂O₂

MW:218.251762866974

CID:5038878

Update Time:2025-06-15

Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate
- Inchi： 1S/C12H14N2O2/c1-3-8-4-10(7-14)11(12(15)16-2)5-9(8)6-13/h4-5H,3,7,14H2,1-2H3
- InChI Key： REWYPLQMCNHAPX-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=C(C#N)C(CC)=CC=1CN)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 295
XLogP3: 1.1
Topological Polar Surface Area: 76.1

Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010000176-250mg	Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate	1807225-51-9	97%	250mg	504.00 USD	2021-07-06
Alichem	A010000176-500mg	Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate	1807225-51-9	97%	500mg	863.90 USD	2021-07-06
Alichem	A010000176-1g	Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate	1807225-51-9	97%	1g	1,534.70 USD	2021-07-06

Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate Related Literature

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Additional information on Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate

Comprehensive Overview of Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate (CAS No. 1807225-51-9)

Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate (CAS No. 1807225-51-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by its cyano and aminomethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₂H₁₄N₂O₂, highlights its potential for diverse chemical modifications, making it a valuable asset in drug discovery and material science.

In recent years, the demand for Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate has surged, particularly in the context of small-molecule drug development and precision agriculture. Researchers are increasingly exploring its applications in designing enzyme inhibitors and receptor modulators, driven by its ability to interact with biological targets. The compound’s ethylbenzoate backbone further enhances its lipophilicity, a critical factor in optimizing drug bioavailability—a topic frequently searched in pharmacokinetics forums and AI-driven research platforms.

The synthesis of CAS No. 1807225-51-9 typically involves multi-step organic reactions, including cyanation and esterification processes. Advanced techniques like HPLC purification and NMR characterization ensure high purity, a recurring concern among users searching for analytical standards or reference materials. Notably, the compound’s stability under ambient conditions aligns with the growing industry focus on green chemistry and sustainable synthesis, addressing environmental concerns highlighted in global scientific discussions.

From a commercial perspective, Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate is often listed in catalogs of fine chemical suppliers, with inquiries frequently tied to bulk pricing and custom synthesis options. Its role in developing crop protection agents also resonates with agrochemical trends, where users search for novel pesticide intermediates or herbicide synergists. The compound’s cyano group is particularly noteworthy, as it often contributes to binding affinity in target interactions—a detail emphasized in structure-activity relationship (SAR) studies.

In conclusion, Methyl 2-aminomethyl-5-cyano-4-ethylbenzoate (CAS No. 1807225-51-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability to both medicinal chemistry and agrochemical applications ensures its relevance in ongoing scientific advancements. For researchers and industry professionals, understanding its properties and applications is essential to leveraging its full potential in cutting-edge developments.